Temperature dependence of carbon isotope effects in CO/CO complex exchange reactions

Physical Chemistry Chemical Physics Pub Date: 2001-11-26 DOI: 10.1039/B104024N

Abstract

The fractionation of carbon isotopes was investigated for two CO exchange systems; the CO/CuI–CO complex system in mixed NH2CH2CH2OH + CH3OH solvent, and the CO/AgI–CO complex system in FSO3H + H2SO4 acid solvent, in the temperature range 226–351 K under a pressure of 9.5 × 104 Pa. The CuI–CO complex system exhibits larger isotope separation coefficients ε (=α − 1) than those of the AgI–CO complex system. The experimentally observed εs for all systems were fitted by the equation ε = a/T2 − b/T. In the low-temperature region below 233 K, sudden increases in ε for the CO/AgI–CO complex system were observed. These increases are thought to be due to the formation of a AgI(CO)2 complex.

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